Cas no 315679-65-3 (Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate)

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate is a synthetic organic compound featuring a thiophene core substituted with an amino group, a benzylphenyl moiety, and an ethyl ester functional group. This structure confers versatility in pharmaceutical and materials chemistry, particularly as a building block for heterocyclic derivatives. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its reactivity in nucleophilic or electrophilic transformations. Its benzylphenyl substitution may contribute to improved lipophilicity, making it valuable in drug design for enhanced membrane permeability. The compound’s crystalline form and defined molecular weight (337.44 g/mol) ensure reproducibility in synthetic applications. It is primarily utilized in research settings for developing bioactive molecules or functional materials.

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate structure

315679-65-3 structure

Product Name:Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate

CAS No:315679-65-3

MF:C₂₀H₁₉NO₂S

MW:337.43536400795

CID:4778082

Update Time:2025-05-25

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate
- ethyl 2-amino-4-[4-benzylphenyl]thiophene-3-carboxylate
- Oprea1_618258
- ST50050551
- Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate
- Inchi： 1S/C20H19NO2S/c1-2-23-20(22)18-17(13-24-19(18)21)16-10-8-15(9-11-16)12-14-6-4-3-5-7-14/h3-11,13H,2,12,21H2,1H3
- InChI Key： YOSVOBKZGCNEMZ-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C(=C1)C1C=CC(=CC=1)CC1C=CC=CC=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 402
XLogP3: 5.6
Topological Polar Surface Area: 80.6

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A634573-50mg	2-\u200bAmino-\u200b4-\u200b[4-\u200b(phenylmethyl)\u200bphenyl]\u200b-\u200b3-\u200bthiophenecarboxylic Acid Ethyl Ester	315679-65-3		50mg	$ 540.00	2023-04-19
TRC	A634573-100mg	2-\u200bAmino-\u200b4-\u200b[4-\u200b(phenylmethyl)\u200bphenyl]\u200b-\u200b3-\u200bthiophenecarboxylic Acid Ethyl Ester	315679-65-3		100mg	$ 1051.00	2023-04-19
TRC	A634573-250mg	2-\u200bAmino-\u200b4-\u200b[4-\u200b(phenylmethyl)\u200bphenyl]\u200b-\u200b3-\u200bthiophenecarboxylic Acid Ethyl Ester	315679-65-3		250mg	$ 2319.00	2023-04-19
Life Chemicals	F0825-0170-2μmol	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	2μmol	$57.0	2023-08-02
Life Chemicals	F0825-0170-5μmol	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	5μmol	$63.0	2023-08-02
Life Chemicals	F0825-0170-10μmol	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	10μmol	$69.0	2023-08-02
Life Chemicals	F0825-0170-20μmol	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	20μmol	$79.0	2023-08-02
Life Chemicals	F0825-0170-1mg	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	1mg	$54.0	2023-08-02
Life Chemicals	F0825-0170-2mg	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	2mg	$59.0	2023-08-02
Life Chemicals	F0825-0170-3mg	ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate	315679-65-3	90%+	3mg	$63.0	2023-08-02

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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3. Aggregation-induced emission enhancement in halochalcones†

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4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

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5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate (CAS No. 315679-65-3)

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate (CAS No. 315679-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring an ethyl carboxylate group, an amino substituent, and a 4-benzylphenyl moiety. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 315679-65-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent studies highlight its potential role in developing small-molecule inhibitors and fluorescent probes, aligning with the growing demand for targeted drug discovery and diagnostic tools. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In the context of green chemistry, Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate exemplifies innovations in sustainable synthesis. With increasing searches for eco-friendly chemical processes, this compound's synthetic routes are being optimized to reduce waste and energy consumption. Its thiophene core also aligns with trends in organic electronics, where such derivatives are explored for OLEDs and conductive polymers.

From a commercial perspective, the compound's patent landscape reflects its industrial relevance. Queries like "315679-65-3 supplier" or "Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate price" indicate market demand. Analytical techniques such as HPLC and NMR are essential for quality control, addressing user concerns about purity standards and batch consistency.

Future directions for CAS 315679-65-3 may include applications in cancer research or neurodegenerative disease models, topics frequently searched in academic circles. Collaborative efforts between academia and industry could accelerate its translation into practical solutions, reinforcing its status as a high-value chemical entity.